Tungsten-180
Overview
Description
Tungsten-180, also known as W-180, is an isotope of tungsten. It has a mass number of 180, which represents the number of nucleons (protons and neutrons) in the atom. The atomic number is 74, indicating the number of protons, and it has 106 neutrons . Tungsten is a rare silver-white metal and belongs to group VIB of the periodic table .
Synthesis Analysis
Tungsten oxide (WO3) is a semiconductor with intriguing properties making it highly useful for various technological applications . The synthesis of nanomaterials with various morphologies, including nanowires, nanotubes, nanorods, and nanosheets, has recently become the focal point of some studies .Molecular Structure Analysis
Tungsten-180 has a nuclear binding energy of 1444.58275178 MeV per nucleus . Tungsten can combine with oxygen, fluorine, chlorine, bromine, iodine, carbon, nitrogen, sulfur, etc. at high temperatures, but not with hydrogen . Tungsten reacts with carbon at high temperatures, which can produce hard, wear-resistant, and insoluble tungsten carbide .Physical And Chemical Properties Analysis
Tungsten has a high melting point, low vapor pressure, and a low evaporation rate. Its melting point is as high as 3410 °C and its boiling point can reach 5927 °C . The chemical properties of tungsten are very stable. It does not react with air and water at room temperature .Scientific Research Applications
Nuclear Shapes in Tungsten Nuclei : Khalaf et al. (2016) investigated tungsten nuclei, including W-180, within the interacting boson model. They studied potential energy surfaces and critical points in these isotopes, contributing to understanding the geometric character of tungsten isotopic chains (Khalaf, El-Shal, Taha, & El-Sayed, 2016).
Thermal Neutron-Capture Cross Section : Hurst et al. (2014) reported on the thermal neutron-capture cross section of W-180, a minor isotope of tungsten. This study is important for understanding nuclear interactions involving W-180 (Hurst et al., 2014).
Use in ITER Plasma Facing Components : Davis et al. (1998) assessed tungsten for use in the International Thermonuclear Experimental Reactor (ITER). They evaluated different grades of tungsten, including pure and alloyed forms, for their resistance to erosion and mechanical properties under irradiation effects (Davis et al., 1998).
Natural Alpha Activity in Tungsten : Medeiros et al. (2006) discussed the rarest natural alpha activity observed in W-180. They provided insights into half-life measurements and evaluations based on a semiempirical model (Medeiros, Rodrigues, Duarte, & Tavares, 2006).
Tritium Retention in Tungsten : Causey et al. (1998) examined the retention of tritium in tungsten exposed to tritons. This research is relevant for understanding tungsten's behavior in fusion reactor environments (Causey, Wilson, Venhaus, & Wampler, 1998).
Research on Tungsten for DEMOs and ITER : Nygren et al. (2011) characterized critical issues in using tungsten as a plasma-facing material for DEMO and ITER, highlighting research and development in this area (Nygren et al., 2011).
R&D on Tungsten Alloys for Divertor Structural and Plasma Facing Materials : Wurster et al. (2013) discussed the development of tungsten materials for plasma-facing components in ITER and DEMO, including new alloying approaches and microstructural stabilization (Wurster et al., 2013).
Cosmogenic W-180 Variations in Meteorites : Cook et al. (2014) investigated tungsten isotopes in meteorites to understand nucleosynthetic heterogeneity in the solar nebula, focusing on W-180 (Cook, Kruijer, Leya, & Kleine, 2014).
Oxidation Protection of Tungsten Alloys : Fu et al. (2021) reviewed the application of various alloys and coatings in the oxidation protection of tungsten, highlighting the developments of self-passivating tungsten alloy and surface protection technology (Fu et al., 2021).
Nanoengineering for Tungsten : Wei et al. (2006) discussed the application of nanoengineering to improve the properties of tungsten, including its use as a replacement for depleted uranium in kinetic energy antiarmor penetrators (Wei, Ramesh, Schuster, Kecskes, & Dowding, 2006).
Future Directions
Tungsten and its alloys are used to manufacture key armor-piercing components that attack various types of armored targets, gyro inertial components for satellites, and high-temperature anti-ablation components such as rockets’ combustion chambers, nozzles, and rudders . The future of Tungsten-180 lies in further exploring its potential uses and improving the methods of its synthesis and processing .
properties
IUPAC Name |
tungsten-180 |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/W/i1-4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WFKWXMTUELFFGS-AHCXROLUSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[W] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[180W] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
W |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90931571 |
Source
|
| Record name | (~180~W)Tungsten | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90931571 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
179.94671 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Tungsten-180 | |
CAS RN |
14265-79-3 |
Source
|
| Record name | Tungsten, isotope of mass 180 | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0014265793 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | (~180~W)Tungsten | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90931571 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Citations
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